Cas no 50901-54-7 ((2E)-3-(pyridazin-4-yl)prop-2-enoic acid)
50901-54-7 structure
Product Name:(2E)-3-(pyridazin-4-yl)prop-2-enoic acid
CAS No:50901-54-7
MF:C7H6N2O2
MW:150.134741306305
CID:1570379
PubChem ID:14342233
Update Time:2025-04-21
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-pyridazinyl)-, (2E)-
- 3-pyridazin-4-ylprop-2-enoic acid
- (2E)-3-(pyridazin-4-yl)prop-2-enoic acid
- EN300-1457077
- (E)-3-(Pyridazin-4-yl)acrylic acid
- (2E)-3-(PYRIDAZIN-4-YL)PROP-2-ENOICACID
- F84199
- 50901-54-7
- (E)-3-(Pyridazin-4-yl)acrylicacid
- (E)-3-pyridazin-4-ylprop-2-enoic acid
- CS-0459919
- SCHEMBL12499653
-
- Inchi: 1S/C7H6N2O2/c10-7(11)2-1-6-3-4-8-9-5-6/h1-5H,(H,10,11)/b2-1+
- InChI Key: MWGDDRISERADCW-OWOJBTEDSA-N
- SMILES: OC(/C=C/C1=CN=NC=C1)=O
Computed Properties
- Exact Mass: 150.04298
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- PSA: 63.08
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530586-100mg |
(E)-3-(Pyridazin-4-yl)acrylic acid |
50901-54-7 | 98% | 100mg |
¥7018.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530586-250mg |
(E)-3-(Pyridazin-4-yl)acrylic acid |
50901-54-7 | 98% | 250mg |
¥8011.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530586-500mg |
(E)-3-(Pyridazin-4-yl)acrylic acid |
50901-54-7 | 98% | 500mg |
¥13685.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530586-1g |
(E)-3-(Pyridazin-4-yl)acrylic acid |
50901-54-7 | 98% | 1g |
¥18895.00 | 2024-05-11 | |
| Enamine | EN300-1457077-0.05g |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
50901-54-7 | 95% | 0.05g |
$497.0 | 2023-06-06 | |
| Enamine | EN300-1457077-0.1g |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
50901-54-7 | 95% | 0.1g |
$649.0 | 2023-06-06 | |
| Enamine | EN300-1457077-0.25g |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
50901-54-7 | 95% | 0.25g |
$926.0 | 2023-06-06 | |
| Enamine | EN300-1457077-0.5g |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
50901-54-7 | 95% | 0.5g |
$1460.0 | 2023-06-06 | |
| Enamine | EN300-1457077-1.0g |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
50901-54-7 | 95% | 1g |
$1872.0 | 2023-06-06 | |
| Enamine | EN300-1457077-2.5g |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid |
50901-54-7 | 95% | 2.5g |
$3670.0 | 2023-06-06 |
(2E)-3-(pyridazin-4-yl)prop-2-enoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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